Cas no 66675-43-2 (1,3-Dioxolan-2-one, 4-butyl-)
1,3-Dioxolan-2-one, 4-butyl- structure
Product Name:1,3-Dioxolan-2-one, 4-butyl-
CAS No:66675-43-2
MF:C7H12O3
MW:144.168382644653
CID:395976
PubChem ID:14475587
Update Time:2025-04-19
1,3-Dioxolan-2-one, 4-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolan-2-one, 4-butyl-
- 4-butyl-1,3-dioxolan-2-one
- DTXSID30560783
- SCHEMBL2344886
- 66675-43-2
-
- Inchi: 1S/C7H12O3/c1-2-3-4-6-5-9-7(8)10-6/h6H,2-5H2,1H3
- InChI Key: SDROQGXGPRQQON-UHFFFAOYSA-N
- SMILES: O1C(=O)OCC1CCCC
Computed Properties
- Exact Mass: 144.07866
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3-Dioxolan-2-one, 4-butyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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